Cas no 180978-26-1 ((1S,2S,5R)-Neomenthylcyanide)

• Product Name: (1S,2S,5R)-Neomenthylcyanide
• CAS No: 180978-26-1
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 113584
• PubChem ID: 11073771
• Update Time: 2025-04-18

(1S,2S,5R)-Neomenthylcyanide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,5-methyl-2-(1-methylethyl)-, (1S,2S,5R)-
• (1S, 2S, 5R)-NEOMENTHYL CYANIDE
• Cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)-, (1S,2S,5R)- (9CI)
• (1S,2S,5R)-Neomenthyl cyanide
• AWVUYKHSNNYPOX-MXWKQRLJSA-N
• AKOS005264656
• Cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)-, (1S,2S,5R)-
• 180978-26-1
• SCHEMBL3223608
• DTXSID20454187
• (1S,2S,5R)-2-isopropyl-5-methylcyclohexanecarbonitrile
• (1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile
• (1S,2S,5R)-5-methyl-2-propan-2-ylcyclohexane-1-carbonitrile
• (1S,2S,5R)-2-isopropyl-5-methylcyclohexane-1-carbonitrile
• (1S,2S,5R)-Neomenthylcyanide

• Inchi： 1S/C11H19N/c1-8(2)11-5-4-9(3)6-10(11)7-12/h8-11H,4-6H2,1-3H3/t9-,10-,11+/m1/s1
• InChI Key： AWVUYKHSNNYPOX-MXWKQRLJSA-N
• SMILES： N#C[C@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 165.15187
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

(1S,2S,5R)-Neomenthylcyanide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids